2-Formyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid

• IUPAC Name: 2-formyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid
• InChI: InChI=1S/C6H3F3N2O3/c7-6(8,9)4-3(5(13)14)10-2(1-12)11-4/h1H,(H,10,11)(H,13,14)
• InChI Key: AIJYHYACVFFZCR-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C1=NC(=C(N1)C(F)(F)F)C(=O)O
• Molecular Formula: C6H3F3N2O3
• Molecular Weight: 208.09 g/mol
• CAS No.: 2169150-20-1

Description

2-Formyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H3F3N2O3 and its molecular weight is 208.096. The purity is usually 95%.
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Scientific Research Applications

Hydrogen Storage and Energy Production

• Catalysis in Hydrogen Storage : 2-Formyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid derivatives show potential in catalysis, particularly in the dehydrogenation of formic acid, a promising hydrogen storage material. This process produces hydrogen and CO2 under mild conditions with high turnover frequencies, showcasing its relevance in energy storage and conversion technologies (Barnard et al., 2013).

Pharmaceutical and Medicinal Chemistry

• Xanthine Oxidase Inhibitors : Derivatives of this compound, specifically 4-trifluoromethylimidazoles, have been synthesized and identified as inhibitors of xanthine oxidase, an enzyme involved in several physiological processes. These compounds have potential therapeutic applications in diseases like gout or hyperuricemia (Baldwin et al., 1975).

Material Science

• Synthesis of Functionalized Imidazoles : The compound is used in the synthesis of highly functionalized imidazoles, which are valuable intermediates in the pharmaceutical industry and material science. These syntheses involve complex reactions such as Grignard exchange and carboxylation, demonstrating the compound's utility in advanced chemical manufacturing processes (Deng et al., 2015).

Green Chemistry

• Catalytic Semi-Water Gas Shift Reaction : This compound plays a role in catalyzing the conversion of CO to formic acid under mild conditions. This process is considered green and sustainable, contributing to environmental-friendly chemical processes (Qadir et al., 2020).

Analytical Chemistry

• Chemosensors for Ion Detection : Derivatives of this compound have been developed as luminescent sensors for the reversible detection of ions like cyanide and mercury. This application is significant in environmental monitoring and analytical chemistry (Emandi et al., 2018).